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Compound of Interest

Compound Name: EGFR-IN-145

Cat. No.: B10805567

Disclaimer: A specific Safety Data Sheet (SDS) for "EGFR-IN-145" was not located in publicly
available resources. The following disposal procedures are based on general best practices for
handling small quantities of research-grade chemical compounds with unknown or
undocumented hazards. Researchers must consult their institution's Environmental Health and
Safety (EHS) department for specific guidance and comply with all local, state, and federal
regulations.

Immediate Safety and Handling Precautions

Prior to handling, it is imperative to assume that EGFR-IN-145 is a potentially hazardous
substance. Appropriate personal protective equipment (PPE) should be worn at all times.

Recommended Personal Protective Equipment (PPE):

e Gloves: Nitrile or other chemically resistant gloves. Gloves must be inspected before use
and disposed of as contaminated waste after handling the compound.

+ Eye Protection: Safety glasses with side shields or chemical splash goggles are mandatory.
o Lab Coat: A standard laboratory coat should be worn to protect from skin contact.

o Respiratory Protection: If handling the compound as a powder or if aerosolization is possible,
a NIOSH-approved respirator may be necessary. Consult your institution's EHS for specific
recommendations.

Engineering Controls:
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« All handling of EGFR-IN-145 should be conducted in a well-ventilated area, preferably within
a certified chemical fume hood.

Step-by-Step Disposal Procedures for EGFR-IN-145

o Waste Segregation:

o Do not mix EGFR-IN-145 waste with other chemical waste streams unless explicitly
permitted by your institution's EHS guidelines.

o Segregate solid waste (e.g., contaminated gloves, weigh paper, pipette tips) from liquid
waste (e.g., solutions containing the compound).

» Solid Waste Disposal:

o Collect all solid waste contaminated with EGFR-IN-145 in a dedicated, clearly labeled
hazardous waste container.

o The container should be made of a material compatible with the chemical and its solvent.

o Label the container with "Hazardous Waste," the name of the chemical ("EGFR-IN-145"),
and any known hazard information.

e Liquid Waste Disposal:

o Collect all liquid waste containing EGFR-IN-145 in a sealable, leak-proof hazardous waste
container.

o The container must be appropriate for the solvent used (e.g., glass for organic solvents,
polyethylene for aqueous solutions).

o Label the container with "Hazardous Waste," the full chemical name ("EGFR-IN-145"), the

solvent system, and the estimated concentration of the compound.
o Do not overfill the container; leave at least 10% headspace to allow for expansion.

e Decontamination of Glassware and Equipment:
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o Rinse any glassware or equipment that has come into contact with EGFR-IN-145 with an
appropriate solvent.

o Collect the initial rinsate as hazardous liquid waste.

o Subsequent rinses may be disposed of as regular laboratory wastewater, depending on
institutional policies.

o Storage of Waste:

o Store the sealed and labeled hazardous waste containers in a designated, secure satellite
accumulation area until they are collected by your institution's EHS personnel.

o Ensure the storage area is well-ventilated and away from incompatible materials.

e Spill Response:

[¢]

In the event of a spill, evacuate the immediate area.

o If the spill is small and you are trained to handle it, use an appropriate spill kit to absorb
the material.

o Wear full PPE during cleanup.

o Collect the absorbed material and any contaminated cleanup supplies in a hazardous
waste container.

o For large spills, or if you are unsure how to proceed, contact your institution's EHS
immediately.

Quantitative Data Summary

As no specific Safety Data Sheet for EGFR-IN-145 was found, quantitative data regarding its
physical and chemical properties, toxicity, and disposal limits are not available. Researchers
should refer to the product-specific SDS, once obtained, to complete the following table.
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Property Value

Physical State Information not available

Solubility Information not available

LD50 (Oral) Information not available
Permissible Exposure Limit Information not available

Disposal Concentration Limits Consult institutional EHS guidelines

Visualizing the EGFR Signaling Pathway

The following diagram illustrates a simplified overview of the Epidermal Growth Factor
Receptor (EGFR) signaling pathway, which is the target of inhibitors like EGFR-IN-145.
Activation of this pathway by ligands such as EGF leads to a cascade of intracellular events
that regulate cell proliferation, survival, and differentiation.
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Simplified EGFR Signaling Cascade
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 To cite this document: BenchChem. [Prudent Disposal Procedures for EGFR-IN-145].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10805567#egfr-in-145-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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